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This technical support center provides essential guidance on the reliability of Direct Imaging of
Neuronal Activity (DIANA) fMRI findings. In light of recent scientific scrutiny and challenges in
reproducing original results, this resource offers troubleshooting guides and frequently asked
questions (FAQs) to help researchers critically evaluate data and avoid common pitfalls.

Frequently Asked Questions (FAQS)

Q1: What is the current scientific consensus on the reliability of DIANA fMRI?

Al: The reliability of DIANA fMRI is currently a subject of significant controversy within the
neuroimaging community.[1] Several independent research groups have failed to replicate the
original findings, which reported the direct detection of neuronal activity.[2][3][4][5] These
replication failures suggest that the originally observed signals may not be of neuronal origin
but rather artifacts of the experimental methodology.[2][6][7]

Q2: Has the original DIANA fMRI paper been retracted?

A2: Yes, the original 2022 paper published in Science that introduced the DIANA fMRI method
was retracted by the authors in September 2025.[8] The retraction notice stated that upon
reanalysis, the additional results did not robustly support the original conclusions.[8]

Q3: What are the primary concerns raised by replication studies?
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A3: The main concerns highlighted by studies attempting to replicate the DIANA findings
include:

» Signal as an Artifact: Evidence suggests the "DIANA signal" may be an artifact generated by
the MRI pulse sequence timing and its interaction with the hardware, rather than a direct
measure of neural activity.[2][6][7]

o Cherry-Picking of Data: One replication attempt could only generate a DIANA-like signal
when they selectively analyzed trials that already resembled the expected signal, raising
concerns about potential bias in the original data analysis.[3][9]

o Lack of a Clear Biophysical Mechanism: There is no well-established biophysical explanation
for how DIANA fMRI would directly measure neuronal activity, making it difficult to distinguish
a true signal from noise or artifacts.[10]

Troubleshooting Guide: Identifying Potential
Artifacts

Users of DIANA-like fMRI methods should be vigilant for potential artifacts that can mimic
neuronal signals. This guide outlines common issues and steps to investigate them.
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Potential Issue

Description

Troubleshooting Steps

Pulse Sequence Timing
Artifacts

The interaction between the
MRI's radiofrequency pulses
and data acquisition timing can
create spurious signals.[7] A
slight delay in the trigger signal
for animal stimulation has
been identified as a potential

source of artifacts.[8]

1. Run control experiments
without any neuronal
stimulation to see if a similar
signal is present. 2. Vary the
timing of the stimulus
presentation relative to the
MRI data acquisition. A true
neuronal signal should have a
consistent temporal
relationship to the stimulus,
while an artifact might be
locked to the acquisition
timing. 3. Consult with an MRI
physicist to review the
specifics of your pulse
sequence and its

implementation.

Subject Motion

Even minute head movements
can introduce significant signal
changes that may be
misinterpreted as functional
activation, especially with the
high temporal resolution of
DIANA.[11]

1. Rigorously analyze motion
correction parameters. 2.
Exclude runs with motion
exceeding a predefined
threshold (e.g., more than the
size of a voxel).[12] 3. Employ
prospective motion correction

techniques if available.

Inflow Effects

The flow of fresh, unsaturated
blood into the imaging slice
can cause signal changes that
are not directly related to local
neuronal activity.[11] This is a
particular concern in slice-

selective acquisitions.

1. Use a larger imaging volume
or a 3D acquisition sequence if
possible to minimize inflow
effects. 2. Acquire data with
and without arterial spin
labeling (ASL) to estimate the
contribution of perfusion to the

signal.
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As suggested by some
replication studies, selective

Data Analysis Bias averaging of trials can create
an apparent signal from noisy
data.[3]

1. Establish and adhere to a
strict, a priori data exclusion
and analysis plan. 2. Avoid any
data selection based on
whether it conforms to the
expected outcome. 3. Perform
robust statistical testing with
appropriate corrections for

multiple comparisons.

Experimental Protocols

Understanding the methodologies is key to interpreting the DIANA fMRI literature. Below are

summaries of the original proposed protocol and a generalized protocol for a control

experiment to test for artifacts.

Original DIANA fMRI Protocol (as described in initial reports)

This protocol is presented for informational purposes to help understand the context of the

DIANA controversy.

o Animal Preparation: Anesthetized mice were used in the original studies.[3][13] Anesthesia

was maintained with a continuous infusion of ketamine and xylazine.[13]

» Stimulation: Electrical stimulation was applied to the whiskers of the mice.[3]

» fMRI Acquisition:

o A shuffled line scanning k-t pulse sequence was used.[13]

o High temporal resolution was achieved with a TR of 5 ms and a TE of 2 ms.[13][14]

o Data was acquired on a high-field MRI scanner (e.g., 9.4 T).[13][14]

» Data Analysis:

o Multiple trials were averaged to improve the signal-to-noise ratio.[13]
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o Aregion of interest (ROI) was typically defined in the primary somatosensory cortex.[13]
Control Experiment Protocol to Test for Artifacts

This protocol is designed to investigate whether observed signals are of neuronal origin or are
artifacts of the experimental setup.

e Animal Preparation: Same as the original protocol to maintain consistency.
e "Sham" Stimulation:
o No Stimulation: Run the entire DIANA fMRI sequence without any external stimulation.

o Disconnected Stimulator: Run the sequence with the stimulator trigger active but the
stimulator disconnected from the animal. This tests for electrical interference from the
trigger itself.[6]

» fMRI Acquisition: Identical fMRI parameters as the original experiment.
e Data Analysis:

o Analyze the data from the control conditions using the exact same analysis pipeline as the
stimulation condition.

o Compare the results. The presence of a "DIANA-like" signal in the control conditions
would strongly suggest it is an artifact.[6]

Quantitative Data Summary

The following table summarizes the reported characteristics of the DIANA signal from the
original study and the findings from replication attempts. The discrepancies in these values are
central to the ongoing debate.
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Parameter

Original DIANA Study Report
(Toi et al., 2022)

Replication/Artifact Studies'
Findings

Signal Peak Timing

~25 milliseconds after

stimulus[8]

An 18-millisecond peak was
found, but attributed to data-

collection timing artifacts.[3]

Signal Amplitude

~0.2% signal change[6]

A ~0.02% signal increase was
observed in one human study,
but was not distinguishable
from noise in control regions.
[15]

Reproducibility

Initially reported as robustly

detectable.

Multiple independent labs

failed to replicate the findings.

[213][41[5]

Likely Signal Source

Proposed to be direct neuronal
activity.[16]

Attributed to pulse sequence
artifacts, timing errors, and/or
biased data selection.[2][3][6]

[8]

Visualizations

Logical Workflow for Critical Evaluation of DIANA fMRI Data

This diagram outlines a recommended workflow for researchers investigating or encountering
DIANA fMRI findings. It emphasizes a structured approach to identifying potential artifacts.
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Caption: Critical evaluation workflow for DIANA fMRI experiments.
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Proposed Sources of Artifact in DIANA fMRI

This diagram illustrates the potential pathways through which non-neuronal signals (artifacts)
can be generated in a DIANA fMRI experiment.

Potential Artifact Sources Experimental Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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